Cas no 101420-69-3 (7-Benzothiazolamine,2-methyl-6-nitro-)

• Product Name: 7-Benzothiazolamine,2-methyl-6-nitro-
• CAS No: 101420-69-3
• MF: C₈H₇N₃O₂S
• MW: 209.225079774857
• CID: 124648
• PubChem ID: 13741064
• Update Time: 2025-04-18

7-Benzothiazolamine,2-methyl-6-nitro- Chemical and Physical Properties

Names and Identifiers

• 7-Benzothiazolamine,2-methyl-6-nitro-
• Benzothiazole, 7-amino-2-methyl-6-nitro- (6CI)
• 2-methyl-6nitro-4H-chromen-4-one
• 2-methyl-6-nitro-4H-chromen-4-one
• 2-methyl-6-nitro-7-aminobenzothiazole
• 2-Methyl-6-nitro-7-amino-benzthiazol
• 2-Methyl-6-nitro-chromen-4-on
• 2-methyl-6-nitro-chromen-4-one
• 2-methyl-6-nitrochromone
• 3-Methyl-6-nitrocoumarin
• 4H-1-Benzopyran-4-one,2-methyl-6-nitro-
• 6-nitro-2-methyl chromone
• AC1MC6HZ
• ACMC-20e4be
• CTK4A1681
• SBB058961
• 2-Methyl-6-nitro-7-benzothiazolamine
• 2-Methyl-6-nitro-1,3-benzothiazol-7-amine
• DTXSID501291502
• 101420-69-3

• Inchi： 1S/C8H7N3O2S/c1-4-10-5-2-3-6(11(12)13)7(9)8(5)14-4/h2-3H,9H2,1H3
• InChI Key： LIVWKSOQCZPKEU-UHFFFAOYSA-N
• SMILES： S1C(C)=NC2C=CC(=C(C1=2)N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 209.025898g/mol
• Monoisotopic Mass: 209.025898g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 209.23g/mol
• XLogP3: 2.5
• Topological Polar Surface Area: 113Ų